Cas no 141023-00-9 (Methyl 7,7,7-trifluoro-6-oxoheptanoate)

Methyl 7,7,7-trifluoro-6-oxoheptanoate structure
141023-00-9 structure
Product Name:Methyl 7,7,7-trifluoro-6-oxoheptanoate
CAS No:141023-00-9
MF:C8H11F3O3
MW:212.166353464127
MDL:MFCD18909904
CID:1027032
PubChem ID:15211612
Update Time:2025-09-24

Methyl 7,7,7-trifluoro-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7,7,7-trifluoro-6-oxoheptanoate
    • 7,7,7-trifluoro-6-oxo-heptanoic acid methyl ester
    • DB-352126
    • DTXSID20570093
    • 141023-00-9
    • EN300-345102
    • Methyl7,7,7-trifluoro-6-oxoheptanoate
    • RCVNOYFOKLEMRY-UHFFFAOYSA-N
    • MDL: MFCD18909904
    • Inchi: 1S/C8H11F3O3/c1-14-7(13)5-3-2-4-6(12)8(9,10)11/h2-5H2,1H3
    • InChI Key: RCVNOYFOKLEMRY-UHFFFAOYSA-N
    • SMILES: FC(C(CCCCC(=O)OC)=O)(F)F

Computed Properties

  • Exact Mass: 212.06603
  • Monoisotopic Mass: 212.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Methyl 7,7,7-trifluoro-6-oxoheptanoate Pricemore >>

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Chemenu
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Enamine
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